1,2-Anthracenediol

• CAS No.: 577-95-7
• Molecular Formula: C14H10O2
• Molecular Weight: 210.23 g/mol
• IUPAC Name: anthracene-1,2-diol
• InChI: InChI=1S/C14H10O2/c15-13-6-5-11-7-9-3-1-2-4-10(9)8-12(11)14(13)16/h1-8,15-16H
• InChI Key: UTCOUOISVRSLSH-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C3C(=CC2=C1)C=CC(=C3O)O
• Other CAS No.: 70143-54-3

Description

1,2-Anthracenediol (C₁₄H₁₂O₂) is an aromatic diol characterized by two hydroxyl groups at the 1,2-positions of an anthracene backbone. Its structure includes a fused aromatic ring system, contributing to unique photophysical and redox properties . Key features include:

• Molecular Formula: C₁₄H₁₂O₂.
• SMILES: C1=CC=C2C=C3[C@H]([C@@H](C=CC3=CC2=C1)O)O (trans-configuration) .
• Fluorescence: Exhibits strong fluorescence upon photoreduction to 9,10-anthracenediol (QH₂) in β-cyclodextrin supramolecular complexes .
• Oxygen Sensitivity: QH₂ reverts to anthraquinone (AQ) in the presence of oxygen, enabling applications in reversible luminescent inks .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Anthracene Derivatives

9,10-Anthraquinone (CAS 72-48-0)

• Structure : Contains ketone groups at the 9,10-positions instead of hydroxyls.
• Properties: Non-fluorescent and stable under oxidative conditions . Lacks the redox reversibility of 1,2-Anthracenediol.
• Applications : Used as a dye precursor, contrasting with 1,2-Anthracenediol’s role in dynamic luminescent systems .

Nitro-Substituted 1,2-Anthracenediols

• Examples : 6-, 7-, 9-, and 10-nitro derivatives (e.g., CAS 109897-78-1, 97509-27-8) .
• Contrast : Parent 1,2-Anthracenediol lacks nitro groups, making it more susceptible to oxidation but simpler in synthesis .

Table 1: Structural and Functional Comparison of Anthracene Derivatives

Compound	Functional Groups	Key Properties	Applications
1,2-Anthracenediol	Diol (aromatic)	Fluorescent, oxygen-sensitive	Reversible luminescent inks
9,10-Anthraquinone	Ketone	Non-fluorescent, stable	Dye synthesis
10-Nitro-1,2-Anthracenediol	Diol, nitro	Enhanced photostability (inferred)	Under investigation

Aliphatic 1,2-Diols

1,2-Hexanediol (CAS 6920-22-5)

• Structure : Linear aliphatic diol with six carbons.
• Properties: Low toxicity; used as a corrosion inhibitor .
• Toxicological Data : Extrapolated from analogs (e.g., 1,2-butanediol) due to structural similarities .

General Trends in Aliphatic 1,2-Diols

• Chain Length Effects : Shorter chains (e.g., 1,2-butanediol) exhibit higher volatility but similar toxicity profiles .
• Contrast with 1,2-Anthracenediol : Aliphatic diols lack π-conjugation, leading to divergent applications (e.g., industrial solvents vs. photoresponsive materials) .

Table 2: Comparison of Aliphatic and Aromatic 1,2-Diols

Compound	Backbone	Key Properties	Applications
1,2-Anthracenediol	Aromatic	Fluorescent, redox-active	Smart materials
1,2-Hexanediol	Aliphatic	Hygroscopic, low toxicity	Cosmetics, corrosion inhibition

Supramolecular Complexes

1,2-Anthracenediol forms stable inclusion complexes with β-cyclodextrin (β-CD), enhancing fluorescence through:

• Hydrophobic Protection: β-CD shields the semiquinone radical from oxygen, prolonging emission .
• Rigidity : Hydrogen bonds between diol and β-CD hydroxyls restrict molecular motion, boosting quantum yield .

Table 3: Reactivity Comparison

Compound	Reaction Conditions	Products	Reference
1,2-Anthracenediol	ZnI₂/NaBH₃CN	Rearranged tetracenes
1,2-Hexanediol	H₂/Pt	1,2-Hexanediol (no rearrangement)	N/A